Cas no 35051-49-1 (Ethyl 2-Diethoxyphosphorylpentanoate)
Ethyl 2-Diethoxyphosphorylpentanoate is a phosphonate ester compound with applications in organic synthesis, particularly as a versatile intermediate in the preparation of α-phosphorylated carbonyl derivatives. Its structure features a pentanoate backbone with a diethoxyphosphoryl group at the α-position, enabling reactivity in Horner-Wadsworth-Emmons (HWE) olefination reactions and other carbon-carbon bond-forming processes. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is valued for its stability, predictable reactivity, and utility in constructing complex molecules, including pharmaceuticals and agrochemicals. Its phosphonate group also allows for further functionalization, making it a useful building block in medicinal and materials chemistry.
35051-49-1 structure
Product Name:Ethyl 2-Diethoxyphosphorylpentanoate
CAS No:35051-49-1
MF:C11H23O5P
MW:266.27108502388
MDL:MFCD00015163
CID:89121
PubChem ID:98244
Update Time:2025-06-06
Ethyl 2-Diethoxyphosphorylpentanoate Chemical and Physical Properties
Names and Identifiers
-
- Triethyl 2-phosphonopentanoate
- ethyl 2-diethoxyphosphorylpentanoate
- 2-diethoxyphosphoryl-pentanoic acid ethyl ester
- diethyl 1-(ethoxycarbonyl)butylphosphonate
- ethyl 2-(diethoxyphosphoryl)-pentanoate
- ethyl 2-diethylphosphonopentanoate
- Pentanoic acid,2-(diethoxyphosphinyl)-,ethyl ester
- Triethyl 2-phosphonovalerate
- Valeric acid,2-(diethylphosphono)-,ethyl ester
- Phosphonic acid, alpha-carbethoxybutyl-, diethyl ester
- MFCD00015163
- Phosphonic acid, .alpha.-carbethoxybutyl-, diethyl ester
- BRN 1965263
- SCHEMBL1051880
- Valeric acid, 2-(diethylphosphono)-, ethyl ester
- Pentanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
- .alpha.-Carbethoxybutylphosphonic acid, diethyl ester
- Ethyl 2-(diethoxyphosphoryl)pentanoate #
- NCIOpen2_005887
- Pentanoic acid, 2-(diethoxyphosphoryl),- ethyl ester
- FT-0751566
- 35051-49-1
- alpha-Carbethoxybutylphosphonic acid, diethyl ester
- AKOS017343233
- F87499
- CS-0159652
- triethyl2-phosphonopentanoate
- NSC 92299
- Ethyl 2-(diethoxyphosphoryl)pentanoate
- Ethyl 2-Diethoxyphosphorylpentanoate
-
- MDL： MFCD00015163
- Inchi： 1S/C11H23O5P/c1-5-9-10(11(12)14-6-2)17(13,15-7-3)16-8-4/h10H,5-9H2,1-4H3
- InChI Key： BUPVIVDUPRDDFI-UHFFFAOYSA-N
- SMILES： P(C(C(=O)OCC)CCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 266.12800
- Monoisotopic Mass: 266.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 61.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.061
- Melting Point: No data available
- Boiling Point: 98°C/2mm
- Flash Point: 98°C/2mm
- Refractive Index: 1.432
- PSA: 71.64000
- LogP: 2.98430
- Solubility: Not determined
- Vapor Pressure: No data available
Ethyl 2-Diethoxyphosphorylpentanoate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN3278
- Safety Instruction： H303+H313+H333
- Storage Condition：The Not normallydecomposition,No known hazard response.seal\Store in a cool and dry place.
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Packing Group：III
- Hazard Level：6.1
Ethyl 2-Diethoxyphosphorylpentanoate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethyl 2-Diethoxyphosphorylpentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E916213-50mg |
Ethyl 2-Diethoxyphosphorylpentanoate |
35051-49-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E916213-100mg |
Ethyl 2-Diethoxyphosphorylpentanoate |
35051-49-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E916213-500mg |
Ethyl 2-Diethoxyphosphorylpentanoate |
35051-49-1 | 500mg |
$ 115.00 | 2022-06-05 | ||
| abcr | AB204343-2 g |
Triethyl 2-phosphonopentanoate, 98%; . |
35051-49-1 | 98% | 2g |
€135.00 | 2023-05-07 | |
| abcr | AB204343-10 g |
Triethyl 2-phosphonopentanoate, 98%; . |
35051-49-1 | 98% | 10g |
€496.00 | 2023-05-07 | |
| eNovation Chemicals LLC | Y1242750-250mg |
TRIETHYL 2-PHOSPHONOPENTANOATE |
35051-49-1 | 95% | 250mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1242750-1g |
TRIETHYL 2-PHOSPHONOPENTANOATE |
35051-49-1 | 95% | 1g |
$380 | 2024-06-07 | |
| Chemenu | CM539654-5g |
Ethyl 2-(diethoxyphosphoryl)pentanoate |
35051-49-1 | 95%+ | 5g |
$392 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1230292-500mg |
Ethyl 2-(diethoxyphosphoryl)pentanoate |
35051-49-1 | 98% | 500mg |
￥495.00 | 2024-05-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-272713-2 g |
Triethyl 2-phosphonopentanoate, |
35051-49-1 | 2g |
￥1,692.00 | 2023-07-11 |
Ethyl 2-Diethoxyphosphorylpentanoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
35051-49-1 (Ethyl 2-Diethoxyphosphorylpentanoate) Related Products
- 6316-12-7(Hexanoic acid,2-[bis(hexyloxy)phosphinyl]-, hexyl ester)
- 17145-91-4(triethyl 2-phosphonobutyrate)
- 6975-35-5(Dodecanoic acid,2-(dibutoxyphosphinyl)-, ethyl ester)
- 66827-11-0(diethyl 2-(diethoxyphosphoryl)hexanedioate)
- 66324-59-2(Pentanedioic acid,2-(diethoxyphosphinyl)-, 1,5-diethyl ester)
- 6340-09-6(Octanoicacid, 2-[bis(hexyloxy)phosphinyl]-, butyl ester)
- 40226-04-8(ethyl 2-(diethoxyphosphoryl)octanoate)
- 4134-14-9( )
- 14581-03-4(Dodecanoic acid,2-(diethoxyphosphinyl)-, ethyl ester)
- 6295-62-1(Dodecanoic acid,2-(diethoxyphosphinyl)-, butyl ester)
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